Cas no 126661-83-4 (D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-)

D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)- structure

126661-83-4 structure

Product Name:D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-

CAS No:126661-83-4

MF:C₇H₁₂O₅

MW:176.167182922363

CID:168654

PubChem ID:164227

Update Time:2025-04-19

D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

- D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-
- cyclophellitol
- (1S,2R,3S,4R,5R,6R)-5-(hydroxymethyl)-7-oxabicyclo[4.1.0]heptane-2,3,4-triol
- 1,6-epi-Cyclophellitol
- 5-Hydroxymethyl-7-oxabicyclo(4,1,0)heptane-2,3,4-triol
- Epi-cpl
- D-Myo-inositol, 1,2-anhydro-3-deoxy-3-(hydroxymethyl)-
- (1R,2S)-1β,2β-Epoxy-6β-hydroxymethylcyclohexane-3α,4β,5α-triol
- BDBM36512
- CID164227
- CHEMBL35576
- CHEBI:218741
- Cylcophellitol
- Cylcophellitol, 3
- (1R,2R,3R,4S,5R,6S)-2-(hydroxymethyl)-7-oxabicyclo[4.1.0]heptane-3,4,5-triol
- DTXSID80925661
- SCHEMBL12232222
- (+)-Cyclophellitol
- 126661-83-4
- A808794
- Inchi： 1S/C7H12O5/c8-1-2-3(9)4(10)5(11)7-6(2)12-7/h2-11H,1H2/t2-,3-,4+,5-,6-,7+/m1/s1
- InChI Key： YQLWKYQDOQEWRD-GEGSFZHJSA-N
- SMILES： O1[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)[C@@H]12)O)O)O

Computed Properties

Exact Mass: 176.068473
Monoisotopic Mass: 176.068473
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.4
XLogP3: -2

Experimental Properties

Density: 1.665
Boiling Point: 392.4°Cat760mmHg
Flash Point: 191.1°C
Refractive Index: 1.644

D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)- Related Literature

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2. Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes

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4. In vitro and in vivo comparative and competitive activity-based protein profiling of GH29 α-l-fucosidases

Jianbing Jiang,Wouter W. Kallemeijn,Daniel W. Wright,Adrianus M. C. H. van den Nieuwendijk,Veronica Coco Rohde,Elisa Colomina Folch,Hans van den Elst,Bogdan I. Florea,Saskia Scheij,Wilma E. Donker-Koopman,Marri Verhoek,Nan Li,Martin Schürmann,Daniel Mink,Rolf G. Boot,Jeroen D. C. Codée,Gijsbert A. van der Marel,Gideon J. Davies,Johannes M. F. G. Aerts,Herman S. Overkleeft Chem. Sci. 2015 6 2782
5. Towards broad spectrum activity-based glycosidase probes: synthesis and evaluation of deoxygenated cyclophellitol aziridines

Sybrin P. Schr?der,Jasper W. van de Sande,Wouter W. Kallemeijn,Chi-Lin Kuo,Marta Artola,Eva J. van Rooden,Jianbing Jiang,Thomas J. M. Beenakker,Bogdan I. Florea,Wendy A. Offen,Gideon J. Davies,Adriaan J. Minnaard,Johannes M. F. G. Aerts,Jeroen D. C. Codée,Gijsbert A. van der Marel,Herman S. Overkleeft Chem. Commun. 2017 53 12528